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Compound of Interest

Compound Name: 5-Bromo-1-pentyne

Cat. No.: B027030

This guide provides comprehensive information on the chemical properties of 5-Bromo-1-
pentyne, tailored for researchers, scientists, and professionals in drug development.

Core Properties

5-Bromo-1-pentyne is an organic compound utilized as a chemical reagent in various organic
synthesis reactions. Its utility in the pharmaceutical field is primarily as an intermediate for the
synthesis of more complex drug molecules.

Quantitative Data

The fundamental quantitative properties of 5-Bromo-1-pentyne are summarized in the table
below.

Property Value Source
Molecular Formula C5H7Br

Molecular Weight 147.01 g/mol

CAS Number 28077-72-7

Logical Relationships
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The following diagram illustrates the logical connection between the compound's name, its
structural features, and its derived chemical formula and molecular weight.
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Triple bond at position 1

Click to download full resolution via product page

Logical relationship of 5-Bromo-1-pentyne's properties.

Experimental Protocols

As a commercially available chemical reagent, the primary "experimental protocol” of relevance
to the end-user is its application in synthesis.

General Use in Organic Synthesis:

5-Bromo-1-pentyne is often used in alkylation reactions where the terminal alkyne can be
deprotonated to form a potent nucleophile, and the bromo- functional group can either be
retained or participate in subsequent reactions.

« Alkylation: It can be used to introduce a 5-bromopentynyl group to a molecule.

 Intermediate in Pharmaceutical Synthesis: The compound serves as a building block for
more complex molecules in the development of new pharmaceutical agents.

Due to its nature as a chemical intermediate, specific experimental protocols are highly
dependent on the target molecule being synthesized. Researchers should consult relevant
synthetic chemistry literature for detailed procedures tailored to their specific research goals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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